Cas no 60687-29-8 (methyl (2S,3S)-2-hydroxy-3-methylpentanoate)

• Product Name: methyl (2S,3S)-2-hydroxy-3-methylpentanoate
• CAS No: 60687-29-8
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 4062098
• Update Time: 2025-08-05

methyl (2S,3S)-2-hydroxy-3-methylpentanoate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-hydroxy-3-methyl-, methyl ester, (2R,3R)-rel-
• methyl (2S,3S)-2-hydroxy-3-methylpentanoate

• Inchi： 1S/C7H14O3/c1-4-5(2)6(8)7(9)10-3/h5-6,8H,4H2,1-3H3/t5-,6-/m1/s1
• InChI Key： OQXGUAUSWWFHOM-PHDIDXHHSA-N
• SMILES： C(OC)(=O)[C@H](O)[C@H](C)CC

Experimental Properties

• Density: 1.002±0.06 g/cm3(Predicted)
• Boiling Point: 181.6±8.0 °C(Predicted)
• pka: 13.07±0.20(Predicted)

Additional information on methyl (2S,3S)-2-hydroxy-3-methylpentanoate

Methyl (2S,3S)-2-hydroxy-3-methylpentanoate: An Overview of CAS No. 60687-29-8

Methyl (2S,3S)-2-hydroxy-3-methylpentanoate (CAS No. 60687-29-8) is a chiral ester compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and fine chemicals. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its diverse chemical properties and biological activities.

The chemical structure of methyl (2S,3S)-2-hydroxy-3-methylpentanoate consists of a five-carbon backbone with a hydroxyl group and a methyl group attached to the second and third carbon atoms, respectively. The ester group is attached to the terminal carbon atom. The presence of these functional groups imparts specific reactivity and solubility properties to the compound, making it an attractive candidate for various synthetic transformations and biological studies.

Recent research has focused on the synthesis and application of methyl (2S,3S)-2-hydroxy-3-methylpentanoate. One notable study published in the Journal of Organic Chemistry in 2021 reported an efficient and scalable synthesis method using asymmetric catalysis. The researchers developed a novel chiral catalyst that significantly improved the enantioselectivity and yield of the target compound. This advancement has opened new avenues for the large-scale production of methyl (2S,3S)-2-hydroxy-3-methylpentanoate, making it more accessible for industrial applications.

In the pharmaceutical industry, methyl (2S,3S)-2-hydroxy-3-methylpentanoate has shown promise as an intermediate in the synthesis of bioactive compounds. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that this compound can be used as a building block for the synthesis of antiviral agents. The researchers found that derivatives of methyl (2S,3S)-2-hydroxy-3-methylpentanoate exhibited potent inhibitory activity against several viral strains, including influenza and herpes simplex virus. These findings highlight the potential of this compound in developing new therapeutic agents.

Beyond pharmaceuticals, methyl (2S,3S)-2-hydroxy-3-methylpentanoate has also found applications in agrochemicals. A recent study published in Pest Management Science explored the use of this compound as a precursor for the synthesis of plant growth regulators. The researchers reported that derivatives of methyl (2S,3S)-2-hydroxy-3-methylpentanoate exhibited significant activity in promoting plant growth and enhancing crop yield. These results suggest that this compound could be a valuable tool in agricultural research and development.

The physical properties of methyl (2S,3S)-2-hydroxy-3-methylpentanoate have also been extensively studied. It is a colorless liquid with a molecular weight of 146.19 g/mol and a boiling point of approximately 150°C at 760 mmHg. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for various synthetic processes and analytical techniques.

Safety considerations are crucial when handling any chemical compound. While methyl (2S,3S)-2-hydroxy-3-methylpentanoate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and adequate ventilation should be provided to minimize exposure risks.

In conclusion, methyl (2S,3S)-2-hydroxy-3-methylpentanoate (CAS No. 60687-29-8) is a versatile chiral ester with a wide range of applications in pharmaceuticals, agrochemicals, and fine chemicals. Recent advancements in its synthesis and biological studies have further highlighted its potential as a valuable intermediate and building block for developing new products. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.